Cas no 877993-21-0 (Benzenecarbothioamide, N-(phenylmethyl)-4-(trifluoromethyl)-)

• Product Name: Benzenecarbothioamide, N-(phenylmethyl)-4-(trifluoromethyl)-
• CAS No: 877993-21-0
• MF: C₁₅H₁₂F₃NS
• MW: 295.322692871094
• CID: 4278978
• PubChem ID: 16723178
• Update Time: 2025-04-24

Benzenecarbothioamide, N-(phenylmethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-(phenylmethyl)-4-(trifluoromethyl)-
• 877993-21-0
• N-(Phenylmethyl)-4-(trifluoromethyl)benzenecarbothioamide
• DTXSID301195592

• Inchi： 1S/C15H12F3NS/c16-15(17,18)13-8-6-12(7-9-13)14(20)19-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,19,20)
• InChI Key： NEZJOQUYBNABRM-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=S)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 295.06425505Da
• Monoisotopic Mass: 295.06425505Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1Ų